7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium

• Molecular Formula: C14H9Cl2N2+
• Molecular Weight: 276.1 g/mol
• IUPAC Name: 7-chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium
• InChI: InChI=1S/C14H9Cl2N2/c15-11-3-1-10(2-4-11)13-7-8-18-9-12(16)5-6-14(18)17-13/h1-9H/q+1
• InChI Key: ZXYGTKIMNYHTMB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC3=[N+](C=C2)C=C(C=C3)Cl)Cl

Description

7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyrido[1,2-a]pyrimidine family and has a molecular formula of C16H10Cl2N3.

Mechanism of Action

The mechanism of action of 7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium is not fully understood. However, studies suggest that it may work by inhibiting the activity of enzymes that are involved in cell division and growth.
Biochemical and Physiological Effects:
Studies have shown that 7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium has biochemical and physiological effects on cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium. One possible direction is to investigate its potential as a treatment for other diseases, such as autoimmune disorders. Additionally, researchers could explore its use in combination with other anti-cancer agents to enhance its effectiveness. Finally, further studies could be conducted to better understand the mechanism of action of this compound and to identify potential targets for its activity.

Synthesis Methods

The synthesis of 7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium involves the reaction of 4-chlorophenylhydrazine with 3-(2-bromoacetyl)pyridine in the presence of a base. This reaction yields the intermediate compound, which is then treated with sodium hydride and 1,2-dichloroethane to produce the final product.

Scientific Research Applications

7-Chloro-2-(4-chlorophenyl)pyrido[1,2-a]pyrimidin-5-ium has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers have investigated its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.